Cas no 710323-21-0 (5-(Thiophen-3-yl)pyrazin-2-amine)

• Product Name: 5-(Thiophen-3-yl)pyrazin-2-amine
• CAS No: 710323-21-0
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 1081385
• PubChem ID: 11651235
• Update Time: 2025-07-14

5-(Thiophen-3-yl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Thiophen-3-yl)pyrazin-2-amine
• 5-(3-Thienyl)-2-pyrazinamine
• 5-thiophen-3-ylpyrazin-2-amine
• 5-thiophen-3-yl-pyrazin-2-ylamine
• TVLIZLWEJGLKAS-UHFFFAOYSA-N
• FT-0723782
• I11191
• SCHEMBL2644971
• DTXSID10470013
• 5-(3-THIENYL)-2-PYRAZINAMINE,95+%
• A1-14184
• 710323-21-0
• AKOS006323473
• DB-074370

• Inchi： 1S/C8H7N3S/c9-8-4-10-7(3-11-8)6-1-2-12-5-6/h1-5H,(H2,9,11)
• InChI Key： TVLIZLWEJGLKAS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=NC(=CN=1)N

Computed Properties

• Exact Mass: 177.03600
• Monoisotopic Mass: 177.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.04000
• LogP: 2.36850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 5-(Thiophen-3-yl)pyrazin-2-amine

Introduction to 5-(Thiophen-3-yl)pyrazin-2-amine (CAS No: 710323-21-0)

5-(Thiophen-3-yl)pyrazin-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a thiophene ring with a pyrazine core. This molecular configuration imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules. The compound is identified by the CAS number 710323-21-0, which serves as a unique identifier in scientific and industrial databases, ensuring precise classification and retrieval of relevant data.

The structural motif of 5-(Thiophen-3-yl)pyrazin-2-amine consists of a five-membered aromatic ring containing sulfur, fused to a six-membered pyrazine ring. This combination not only enhances the compound's electronic properties but also influences its interactions with biological targets. The presence of an amine group at the 2-position of the pyrazine ring further expands its potential utility in medicinal chemistry, allowing for diverse functionalization and derivatization strategies.

In recent years, there has been growing interest in heterocyclic compounds due to their broad spectrum of biological activities. 5-(Thiophen-3-yl)pyrazin-2-amine has emerged as a promising candidate in this category, particularly in the context of drug discovery and development. Its unique structural features make it an attractive building block for synthesizing molecules with potential therapeutic applications. Researchers have been exploring its derivatives for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects.

One of the most compelling aspects of 5-(Thiophen-3-yl)pyrazin-2-amine is its versatility in chemical modifications. The thiophene ring can undergo various reactions, such as sulfonylation, alkylation, and coupling with other heterocycles, while the pyrazine core offers multiple sites for functionalization. This flexibility allows chemists to tailor the compound's properties to specific biological targets, enhancing its efficacy and selectivity. Such adaptability is crucial in modern drug design, where precision and specificity are paramount.

The synthesis of 5-(Thiophen-3-yl)pyrazin-2-amine has been optimized through several methodologies, each offering distinct advantages in terms of yield, purity, and scalability. Common approaches include cross-coupling reactions between halogenated thiophenes and pyrazine derivatives, as well as nucleophilic substitution reactions involving protected amine precursors. These synthetic routes have been refined to ensure high regioselectivity and minimal byproduct formation, making them suitable for industrial-scale production.

Recent advancements in computational chemistry have further accelerated the exploration of 5-(Thiophen-3-yl)pyrazin-2-amine and its derivatives. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before experimental synthesis. This integration of computational methods with traditional wet chemistry has significantly reduced the time and resources required for drug discovery programs. Additionally, virtual screening algorithms help identify potential lead compounds based on their structural features and predicted biological activities.

The pharmacological evaluation of 5-(Thiophen-3-yl)pyrazin-2-amine has revealed several promising candidates for further development. In vitro studies have demonstrated its ability to inhibit certain enzymes and receptors involved in pathological processes such as inflammation and cancer progression. For instance, derivatives of this compound have shown potent activity against cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. Furthermore, some analogs have exhibited inhibitory effects on kinases implicated in tumor growth and metastasis.

Preclinical studies have provided additional insights into the therapeutic potential of 5-(Thiophen-3-yl)pyrazin-2-amine based compounds. Animal models have been employed to assess their safety profiles and efficacy in vivo. These studies have highlighted the compound's ability to modulate biological pathways without significant off-target effects. Such findings are crucial for advancing candidates into clinical trials, where human subjects are evaluated for therapeutic benefits and adverse reactions.

The future directions for research on 5-(Thiophen-3-yloxy)pyrazinane 2-amines (CAS No: 71032321) include exploring novel synthetic routes that enhance efficiency and sustainability. Green chemistry principles are being increasingly adopted to minimize environmental impact during synthesis, such as using solvent-free conditions or biocatalytic methods. Additionally, efforts are underway to develop more robust analytical techniques for characterizing complex derivatives and assessing their purity.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into clinical applications. Open innovation models foster knowledge sharing and accelerate drug development pipelines by leveraging diverse expertise across disciplines. As research continues to uncover new therapeutic applications for 5-(Thiophen-yloxy)pyrazinane 2-amines, interdisciplinary collaborations will play a pivotal role in bringing these compounds from bench to market.